Cas no 63121-27-7 (1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-)

• Product Name: 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-
• CAS No: 63121-27-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD22690506
• CID: 4082116
• PubChem ID: 387011
• Update Time: 2025-07-16

1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-
• (1R,7AR)-HEXAHYDRO-1H-PYRROLIZIN-1-OL
• 1H-Pyrrolizin-1-ol, hexahydro-, (1R,7aR)-
• AKOS027254759
• 63121-27-7
• CS-0081720
• 14174-84-6
• AS-39221
• (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ol
• MFCD22690506
• DTXSID501271405
• CHEMBL2009556
• rel-(1R,7aR)-Hexahydro-1H-pyrrolizin-1-ol

• MDL： MFCD22690506
• Inchi： 1S/C7H13NO/c9-7-3-5-8-4-1-2-6(7)8/h6-7,9H,1-5H2/t6-,7-/m1/s1
• InChI Key： UCQIGQBEAGJWTF-RNFRBKRXSA-N
• SMILES： N12CC[C@@H](O)[C@@]1([H])CCC2

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-

1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- (CAS No. 63121-27-7): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- (CAS No. 63121-27-7) is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its distinctive structure and potential biological activities. This compound belongs to the class of pyrrolizidines, which are nitrogen-containing heterocyclic compounds with a wide range of applications in both academic and industrial settings.

The chemical structure of 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- is characterized by a six-membered ring fused with a five-membered ring, forming a pyrrolizidine skeleton. The presence of the hydroxyl group at the 1-position and the specific stereochemistry (1R-trans) contribute to its unique physical and chemical properties. These features make it an interesting subject for detailed structural analysis and functional studies.

In recent years, advances in synthetic methodologies have enabled chemists to develop efficient routes for the preparation of 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-. One notable approach involves the use of asymmetric catalysis, which allows for the selective synthesis of the desired enantiomer with high yields and excellent enantioselectivity. This has significantly enhanced the accessibility of this compound for further research and development.

The physical properties of 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- have been extensively studied. It is typically a white crystalline solid with a melting point ranging from 95 to 98°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties are crucial for its handling and application in various experimental setups.

In terms of its biological activities, 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- has shown promising results in several areas. Research has indicated that it possesses potent anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. Additionally, studies have explored its potential as an antioxidant, which could be beneficial in preventing oxidative stress-related diseases.

The mechanism of action of 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- is not yet fully understood, but preliminary findings suggest that it may interact with specific cellular pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings have sparked interest in further investigating its therapeutic potential.

Beyond its direct biological effects, 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- has also been utilized as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modifications, leading to the creation of novel compounds with diverse applications. This makes it a valuable tool in drug discovery and development processes.

In the pharmaceutical industry, the use of natural products and their derivatives as lead compounds has been a successful strategy for identifying new drugs. 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)-, being a naturally occurring pyrrolizidine alkaloid derivative, fits well into this paradigm. Its structural similarity to other bioactive compounds found in nature suggests that it may share similar pharmacological properties.

Clinical trials involving compounds derived from 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- are still in their early stages, but preliminary results are encouraging. Researchers are particularly interested in its potential as an adjunct therapy for conditions such as arthritis and neurodegenerative diseases. However, more extensive studies are needed to fully evaluate its safety and efficacy.

In conclusion, 1H-Pyrrolizin-1-ol, hexahydro-, (1R-trans)- (CAS No. 63121-27-7) is a fascinating compound with a rich structural profile and promising biological activities. Its unique properties make it an important subject for ongoing research in organic chemistry and pharmaceutical sciences. As new synthetic methods continue to be developed and more comprehensive studies are conducted, the full potential of this compound is likely to be realized.